3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione

• IUPAC Name: 3-(1-cyclohexyltetrazol-5-yl)sulfanyl-1-phenylpyrrolidine-2,5-dione
• InChI: InChI=1S/C17H19N5O2S/c23-15-11-14(16(24)21(15)12-7-3-1-4-8-12)25-17-18-19-20-22(17)13-9-5-2-6-10-13/h1,3-4,7-8,13-14H,2,5-6,9-11H2
• InChI Key: JRUHCKDTQXYWJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)SC3CC(=O)N(C3=O)C4=CC=CC=C4
• Molecular Formula: C17H19N5O2S
• Molecular Weight: 357.4 g/mol

Description

3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione, also known as CX-4945, is a small molecule inhibitor that targets the protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that plays a critical role in many cellular processes, including cell proliferation, differentiation, and apoptosis. CX-4945 has been shown to have potential therapeutic applications in a variety of diseases, including cancer, neurodegenerative disorders, and viral infections.

Mechanism of Action

3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione inhibits CK2 by binding to the ATP-binding site of the kinase. This prevents CK2 from phosphorylating its downstream targets, leading to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
In addition to its effects on cell proliferation and apoptosis, 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione has been shown to have other biochemical and physiological effects. For example, it has been demonstrated to inhibit angiogenesis, reduce inflammation, and enhance the efficacy of chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione is its specificity for CK2. This allows for more targeted inhibition of the kinase, reducing the risk of off-target effects. However, one limitation of 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione. One area of interest is the development of more potent and selective CK2 inhibitors. Another area of interest is the investigation of 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione in combination with other therapies, such as immunotherapy or targeted therapy, to enhance its efficacy. Additionally, there is potential for the use of 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione in the treatment of other diseases beyond cancer, such as inflammatory disorders or infectious diseases.

Scientific Research Applications

3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications in cancer. CK2 has been shown to be overexpressed in many types of cancer, and its inhibition by 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione has been demonstrated to induce apoptosis and inhibit tumor growth in vitro and in vivo. In addition to cancer, 3-[(1-cyclohexyl-1H-tetrazol-5-yl)thio]-1-phenyl-2,5-pyrrolidinedione has also been investigated for its potential therapeutic applications in neurodegenerative disorders such as Alzheimer's disease and viral infections such as hepatitis C.